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Compound of Interest

Compound Name: Reactive Green 19

Cat. No.: B12382097 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide offers an objective comparison of the performance of Reactive Green 19, a widely

used reactive dye, from different suppliers. The information presented herein is based on

typical performance characteristics and standardized testing methodologies to aid in the

selection of the most suitable product for your research and development needs.

Executive Summary
Reactive Green 19 is a popular green anionic dye belonging to the azo class of reactive dyes.

It is primarily utilized in the textile industry for dyeing cellulosic fibers like cotton, viscose, and

linen, forming a covalent bond with the fiber to ensure high wash fastness.[1] Beyond textiles,

its derivatives and conjugates have applications in various biochemical assays. The

performance of Reactive Green 19 can vary between suppliers due to differences in synthesis

and purification processes. This guide provides a comparative overview of key performance

indicators to facilitate informed purchasing decisions.

Performance Comparison
The following table summarizes the typical performance data for Reactive Green 19 from three

representative suppliers. The data is illustrative and may not represent the exact specifications

of any single supplier. It is recommended to request a certificate of analysis for lot-specific data.
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Performance Metric Supplier A Supplier B Supplier C

Purity (by

Spectrophotometry)
≥ 98.5% ≥ 98.0% ≥ 99.0%

Solubility (g/L at 25°C) 120 115 125

Exhaustion Rate (%) 75 72 78

Fixation Rate (%) 92 90 94

Wash Fastness

(Staining)
4-5 4 4-5

Wash Fastness (Color

Change)
4-5 4 4-5

Light Fastness (Xenon

Arc)
4 3-4 4

Experimental Protocols
The following are detailed methodologies for the key experiments cited in the performance

comparison.

Determination of Purity by Spectrophotometry
This method determines the purity of the dye by measuring its absorbance at the wavelength of

maximum absorption (λmax).

Instrumentation: UV-Vis Spectrophotometer

Procedure:

Accurately weigh a small amount of the Reactive Green 19 dye sample.

Dissolve the dye in a known volume of deionized water to prepare a stock solution of a

specific concentration.

Prepare a series of dilutions from the stock solution.
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Measure the absorbance of each dilution at the λmax for Reactive Green 19.

Plot a calibration curve of absorbance versus concentration.

The purity is calculated based on the molar extinction coefficient, which is determined from

the slope of the calibration curve.

Measurement of Solubility
This protocol determines the maximum amount of dye that can be dissolved in water at a

specific temperature.

Apparatus: Beakers, magnetic stirrer, temperature-controlled water bath.

Procedure:

Add a known volume of deionized water to a beaker placed in a water bath set to 25°C.

Gradually add a weighed amount of Reactive Green 19 to the water while stirring

continuously.

Continue adding the dye until saturation is reached, indicated by the presence of

undissolved particles.

Allow the solution to equilibrate for a set period.

Filter the saturated solution to remove any undissolved dye.

Determine the concentration of the dissolved dye in the filtrate using spectrophotometry.

Solubility is expressed in grams per liter (g/L).

Evaluation of Exhaustion and Fixation Rates
This experiment quantifies the percentage of dye that is taken up by the fabric from the

dyebath (exhaustion) and the percentage of the absorbed dye that covalently binds to the

fabric (fixation).

Materials: Cotton fabric swatches, laboratory dyeing machine, spectrophotometer.
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Procedure:

Prepare a dyebath with a known concentration of Reactive Green 19, salt (e.g., sodium

chloride), and water.

Introduce a pre-weighed cotton swatch into the dyebath.

Run the dyeing process at a specified temperature and time.

After the initial dyeing phase (before alkali addition), measure the dye concentration in the

dyebath to determine the exhaustion rate.

Add an alkali (e.g., sodium carbonate) to the dyebath to initiate the fixation reaction.

Continue the dyeing process for a specified time.

After dyeing, remove the fabric and measure the dye concentration in the remaining

dyebath.

Thoroughly wash the dyed fabric to remove any unfixed dye.

The amount of fixed dye is determined by spectrophotometric analysis of the stripped dye

from the fabric or by analyzing the wash liquor.

Exhaustion Rate (%) = [(Initial Dyebath Absorbance - Final Dyebath Absorbance) / Initial

Dyebath Absorbance] x 100

Fixation Rate (%) = (Amount of Fixed Dye / Amount of Exhausted Dye) x 100

Assessment of Wash Fastness (ISO 105-C06)
This standardized test evaluates the resistance of the color of the dyed textile to domestic or

commercial laundering.

Apparatus: Launder-Ometer, multifiber test fabric, grey scale for assessing staining and color

change.

Procedure:
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A specimen of the Reactive Green 19 dyed cotton fabric is stitched together with a

multifiber test fabric.

The composite specimen is placed in a stainless-steel container with a specified detergent

solution and stainless-steel balls.

The container is agitated in a Launder-Ometer at a specified temperature (e.g., 60°C) for a

defined period (e.g., 30 minutes).

After the washing cycle, the specimen is rinsed and dried.

The degree of staining on the different fibers of the multifiber test fabric is assessed using

the grey scale for staining.

The change in color of the dyed specimen is evaluated using the grey scale for color

change.

Ratings are given on a scale of 1 (poor) to 5 (excellent).

Visualizations
Experimental Workflow for Performance Evaluation
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Caption: Experimental workflow for evaluating Reactive Green 19 performance.

Chemical Reaction of Reactive Green 19 with Cellulose

ReactantsReaction Conditions

Products

Reactive Green 19
(Dye-Cl)

Dyed Cellulose
(Dye-O-Cell)

Cellulose Fiber
(Cell-OH)

Alkali (e.g., Na2CO3)

Heat

HCl

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12382097?utm_src=pdf-body-img
https://www.benchchem.com/product/b12382097?utm_src=pdf-body
https://www.benchchem.com/product/b12382097?utm_src=pdf-body
https://www.benchchem.com/product/b12382097?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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